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Compound of Interest

Compound Name: OVA G4 peptide

Cat. No.: B10775172 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of laboratory reagents is paramount. This guide provides immediate, essential safety

and logistical information for the handling of OVA G4 peptide, a variant of the agonist

ovalbumin (OVA) peptide SIINFEKL (257-264).[1][2][3][4] Adherence to these protocols is

critical for personnel safety and maintaining the integrity of the product.

Physical and Chemical Properties
A summary of the key quantitative data for OVA G4 peptide is provided below for easy

reference.

Property Value Source

Sequence
SIIGFEKL (Ser-Ile-Ile-Gly-Phe-

Glu-Lys-Leu)
[5]

Molecular Formula C43H71N9O12

Molecular Weight 906.08 g/mol

Purity >95%

Form Lyophilized powder

Solubility
Soluble in ultrapure water

(under 1mg/ml) and DMSO.
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling OVA G4 peptide,

particularly in its lyophilized powder form, to minimize exposure and ensure personal safety.

PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must meet appropriate safety

standards (e.g., ANSI Z87.1).

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving may be necessary for

added protection. Gloves

should be removed and

replaced immediately after any

contact with the peptide.

Body Protection Laboratory Coat

Standard lab coats are

required to protect skin and

clothing.

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling larger quantities

of lyophilized peptide to avoid

inhalation of dust particles.

Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the stability and integrity of the OVA G4
peptide.

Storage of Lyophilized Peptide:
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Store at -20°C for long-term storage.

Some suppliers suggest that for TFA salt forms, storage at -80°C is recommended for up to 6

months, while at -20°C, it should be used within 1 month.

Keep the container tightly sealed in a cool, well-ventilated area, away from moisture and

direct sunlight.

Handling of Lyophilized Peptide:

Due to the hygroscopic nature of peptides, allow the container to warm to room temperature

in a desiccator before opening to prevent moisture absorption.

Weigh the lyophilized powder quickly in a controlled environment to minimize exposure to air

and moisture.

After weighing, tightly reseal the container.

Preparation and Storage of Peptide Solutions:

It is not recommended to store peptides in solution for long periods.

If necessary, create single-use aliquots and store them frozen at -20°C or -80°C to avoid

repeated freeze-thaw cycles.

Stock solutions at -80°C may be stable for up to 6 months, while at -20°C, they should be

used within 1 month.

If using water as a solvent, it is recommended to filter and sterilize the solution with a 0.22

μm filter before use.

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Measures

Inhalation
Move the person to fresh air and keep them

comfortable. Seek medical attention.

Skin Contact
Wash the affected area with plenty of water. If

irritation persists, seek medical attention.

Eye Contact

Rinse eyes cautiously with plenty of water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If

irritation persists, seek medical attention.

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Seek medical attention.

Disposal Plan
Contaminated materials and waste should be handled and disposed of in accordance with

institutional and local regulations for chemical waste.

Absorb solutions with an inert liquid-binding material.

Decontaminate surfaces and equipment by scrubbing with a suitable disinfectant, such as

alcohol.

Dispose of contaminated material in a designated hazardous waste container.

Experimental Workflow: Safe Handling of OVA G4
Peptide
The following diagram outlines the standard workflow for safely handling OVA G4 peptide from

receipt to disposal.
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Caption: Workflow for the safe handling of OVA G4 peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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